Cas no 848369-75-5 (2-{[(oxolan-2-yl)methyl]sulfanyl}benzoic acid)

• Product Name: 2-{[(oxolan-2-yl)methyl]sulfanyl}benzoic acid
• CAS No: 848369-75-5
• MF: C₁₂H₁₄O₃S
• MW: 238.302762508392
• CID: 3108436
• Update Time: 2025-10-31

2-{[(oxolan-2-yl)methyl]sulfanyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(tetrahydrofuran-2-ylmethyl)thio]benzoic acid
• 2-{[(oxolan-2-yl)methyl]sulfanyl}benzoic acid

• Inchi： 1S/C12H14O3S/c13-12(14)10-5-1-2-6-11(10)16-8-9-4-3-7-15-9/h1-2,5-6,9H,3-4,7-8H2,(H,13,14)
• InChI Key： JSIXPZCPPOPSCY-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(=O)O)CC1CCCO1

Additional information on 2-{[(oxolan-2-yl)methyl]sulfanyl}benzoic acid

2-{[(Oxolan-2-yl)methyl]sulfanyl}benzoic Acid (CAS No. 848369-75-5): A Comprehensive Overview

2-{[(Oxolan-2-yl)methyl]sulfanyl}benzoic acid (CAS No. 848369-75-5) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, also known as (2S)-2-{[(tetrahydrofuran-2-yl)methyl]sulfanyl}benzoic acid, is characterized by its distinct structural features, which include a benzoic acid moiety and a tetrahydrofuran (THF) ring linked through a sulfur atom. These structural elements contribute to its diverse chemical properties and potential applications in various scientific and industrial contexts.

The synthesis of 2-{[(oxolan-2-yl)methyl]sulfanyl}benzoic acid has been extensively studied, with several methods reported in the literature. One common approach involves the reaction of 2-bromobenzoic acid with (tetrahydrofuran-2-yl)methanethiol in the presence of a base such as potassium carbonate. This method yields high purity and yield, making it suitable for large-scale production. The compound's synthetic accessibility has facilitated its use in a wide range of research applications, from fundamental studies to drug discovery.

In the realm of medicinal chemistry, 2-{[(oxolan-2-yl)methyl]sulfanyl}benzoic acid has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry highlighted its activity as an inhibitor of cyclooxygenase (COX), an enzyme implicated in inflammation and pain. The compound's ability to selectively target COX without significant side effects makes it a valuable candidate for further development.

Furthermore, 2-{[(oxolan-2-yl)methyl]sulfanyl}benzoic acid has been investigated for its potential anti-cancer properties. Studies have demonstrated its ability to induce apoptosis in cancer cells by disrupting key signaling pathways. A notable study published in Cancer Research found that the compound effectively inhibited the growth of human breast cancer cells by targeting the PI3K/AKT signaling pathway. These findings suggest that 2-{[(oxolan-2-yl)methyl]sulfanyl}benzoic acid could be a promising lead for the development of new anti-cancer drugs.

Beyond its medicinal applications, 2-{[(oxolan-2-yl)methyl]sulfanyl}benzoic acid has also found use in materials science and polymer chemistry. Its unique structure makes it an excellent building block for the synthesis of functional polymers and materials with tailored properties. For example, researchers have utilized this compound to create polymers with enhanced mechanical strength and thermal stability, which have potential applications in advanced materials and coatings.

The physical and chemical properties of 2-{[(oxolan-2-yl)methyl]sulfanyl}benzoic acid have been thoroughly characterized. It is a white crystalline solid with a melting point ranging from 110 to 115°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which are commonly used to confirm its identity and purity.

In terms of safety and handling, 2-{[(oxolan-2-yl)methyl]sulfanyl}benzoic acid is generally considered safe when proper precautions are taken. However, like many organic compounds, it should be handled with care to avoid skin contact or inhalation of dust particles. It is recommended to store the compound in a cool, dry place away from strong oxidizing agents and sources of ignition.

The market demand for 2-{[(oxolan-2-yl)methyl]sulfanyl}benzoic acid is driven by its diverse applications in pharmaceutical research, materials science, and other industries. As new research continues to uncover its potential uses, the demand for this compound is expected to grow steadily. Suppliers of high-purity 2-{[(oxolan-2-yl)methyl]sulfanyl}benzoic acid are well-positioned to meet this demand by providing reliable and consistent quality products.

In conclusion, 2-{[(oxolan-2-yl)methyl]sulfanyl}benzoic acid (CAS No. 848369-75-5) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure and chemical properties make it a valuable tool for researchers exploring new frontiers in medicinal chemistry, materials science, and beyond. As ongoing research continues to expand our understanding of this compound's capabilities, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.